Cas no 1345471-55-7 (4-Bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde)

4-Bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its key structural features include a bromo-substituted pyrazole core and a tetrahydropyran (oxane) ring, enhancing its reactivity and selectivity in cross-coupling reactions. The aldehyde functional group provides a handle for further derivatization, making it valuable for constructing complex molecular architectures. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules due to its balanced lipophilicity and steric properties. Its stability under standard laboratory conditions ensures reliable handling and storage. Suitable for use in palladium-catalyzed transformations and nucleophilic additions, it serves as a key intermediate in target-oriented synthesis.
4-Bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde structure
1345471-55-7 structure
Product Name:4-Bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde
CAS No:1345471-55-7
MF:C9H11BrN2O2
MW:259.099841356277
MDL:MFCD20441948
CID:1092023
Update Time:2025-06-07

4-Bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-carbaldehyde
    • 4-bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde
    • 4-Bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde
    • MDL： MFCD20441948
    • Inchi： 1S/C9H11BrN2O2/c10-7-5-11-12(8(7)6-13)9-3-1-2-4-14-9/h5-6,9H,1-4H2
    • InChI Key： UHTOXZJBLIAAON-UHFFFAOYSA-N
    • SMILES： BrC1C=NN(C=1C=O)C1CCCCO1

Computed Properties

  • Exact Mass: 258.00000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 44.12000
  • LogP: 2.15720

4-Bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde Security Information

  • Storage Condition：Sealed in dry,2-8°C

4-Bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM181831-1g
4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-carbaldehyde
 1345471-55-7 95%
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 $172 2023-02-18
Chemenu
CM181831-5g
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Chemenu
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 1345471-55-7 95%
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 $405 2021-08-05
TRC
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B694765-250mg
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B694765-500mg
4-Bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde
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B694765-1g
4-Bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde
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 $ 333.00 2023-04-18
abcr
AB312030-1 g
4-Bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde; 97%
 1345471-55-7
1g
 €272.60 2022-03-25
abcr
AB312030-5 g
4-Bromo-2-(oxan-2-yl)pyrazole-3-carbaldehyde; 97%
 1345471-55-7
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 €755.80 2022-03-25
Alichem
A049003265-5g
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